1,2-Butanediol

• CAS No.: 584-03-2
• Product Name: 1,2-Butanediol
• Molecular Formula: C4H10O2; CH3CH2CH(OH)CH2OH; C4H10O2
• Molecular Weight: 90.12 g/mol
• IUPAC Name: butane-1,2-diol
• Standard InChI: InChI=1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3
• Standard InChIKey: BMRWNKZVCUKKSR-UHFFFAOYSA-N
• SMILES: CCC(CO)O
• Canonical SMILES: CCC(CO)O
• Boiling Point: 194.0 °C; 195-196.9 °C; 194 °C
• Colorform: CLEAR VISCOUS LIQUID
• Density: 1.0023 @ 20 °C; Relative density (water = 1): 1.01
• Flash Point: 40 °C (104 °F) (CLOSED CUP); 93 °C c.c.
• Melting Point: -50 °C; -114 °C
• Physical Description: COLOURLESS VISCOUS LIQUID.
• Description: Butane-1,2-diol is a butanediol in which the two hydroxy groups are located at positions 1 and 2. It has a role as a metabolite. It is a butanediol and a glycol. It derives from a hydride of a butane.
• Solubility: 11.10 M; Miscible with water in all proportions, readily soluble in alcohols, slightly soluble in ethers and esters, and insoluble in hydrocarbons.; Solubility in water: miscible
• Synonyms: 1.2-Butylene glycol
• Vapor Density: 3.1 (AIR= 1); Relative vapor density (air = 1): 3.1
• Vapor Pressure: 0.05 mmHg; 0.0501 mm Hg @ 25 °C, estimated from experimentally derived coefficients; Vapor pressure, Pa at 20 °C: 10
• PubChem Compound: 11429
• Last Modified: Nov 11 2021